Cas no 793669-26-8 (syn-rel-6-Fluoro-3,4-dihydro-2-(2S)-2-oxiranyl-2H-1-benzopyran)

• Product Name: syn-rel-6-Fluoro-3,4-dihydro-2-(2S)-2-oxiranyl-2H-1-benzopyran
• CAS No: 793669-26-8
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 847208
• PubChem ID: 20575859
• Update Time: 2025-04-19

syn-rel-6-Fluoro-3,4-dihydro-2-(2S)-2-oxiranyl-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

• (2R)-rel-6-Fluoro-3,4-dihydro-2-[(2S)-2-oxiranyl]-2H-1-benzopyran
• NEBIVOLOL INTERMEDIATE II
• 793669-26-8
• (2R, 2'S)-6-Fluoro-2-(2'-oxiranyl)chromane
• rel-(2R)-6-Fluoro-3,4-dihydro-2-[(2S)-2-oxiranyl]-2H-1-benzopyran
• 129050-26-6
• (R)-6-Fluoro-2-[(S)-oxiran-2-yl]chroman
• DTXSID50463328
• A855312
• (2R)-6-Fluoro-3,4-dihydro-2-[(2S)-2-oxiranyl]-2H-1-Benzopyran
• 197706-50-6
• SCHEMBL727761
• DTXSID201335177
• (2R)-6-fluoro-2-[(2R)-oxiran-2-yl]-3,4-dihydro-2H-chromene
• syn-rel-6-Fluoro-3,4-dihydro-2-[(2S)-2-oxiranyl]-2H-1-benzopyran
• GVZDIJGBXSDSEP-MNOVXSKESA-N
• (-)-(R,R)-6-Fluoro-3,4-dihydro-2-(2-oxiranyl)-2H-1-benzopyran
• Q-200005
• AKOS006307171
• (2S, 2'S)-6-Fluoro-2-(2'-oxiranyl)chromane
• ZB1812
• SY344686
• EC 606-373-1
• DB-031558
• 6-Fluoro-2-oxiranyl-3,4-Dihydro-2H-1-Benzopyran
• D87510
• (+/-)-(R*,R* and R*,S*)-6-Fluoro-3,4-dihydro-2-oxiranyl-2H-1-benzopyran
• SCHEMBL965195
• 197706-51-7
• DTXSID40470147
• (2R)-6-Fluoro-2-(oxiran-2-yl)chroman
• 6-fluoro-2-(oxiran-2-yl)chromane
• 99199-90-3
• Fluoro-3,4-dihydro-2-oxiranyl-2H-1-benzopyran
• 2H-1-Benzopyran, 6-fluoro-3,4-dihydro-2-(2R)-2-oxiranyl-, (2R)-rel-
• 6-fluoro-3, 4-dihydro-2-oxiranyl-2h-1-benzopyran
• NS00002314
• BCP14120
• 6-Fluoro-3,4-dihydro-2-oxiranyl-2H-1-benzopyran
• 6-fluoro-2-(oxiran-2-yl)-3,4-dihydro-2H-chromene
• 876514-31-7
• (2R,2'R)-6-Fluoro-2-(2'-oxiranyl)chromane
• 6-fluoro-2-(oxiran-2-yl)chroman
• MFCD32196859
• 6-Fluoro-3,4-dihydro-2-(2-oxiranyl)-2H-1-benzopyran
• 6-FLUORO-2-(OXIRAN-2-YL)-3,4-DIHYDRO-2H-1-BENZOPYRAN
• syn-rel-6-Fluoro-3,4-dihydro-2-(2S)-2-oxiranyl-2H-1-benzopyran

• Inchi： 1S/C11H11FO2/c12-8-2-4-9-7(5-8)1-3-10(14-9)11-6-13-11/h2,4-5,10-11H,1,3,6H2/t10-,11+/m1/s1
• InChI Key： GVZDIJGBXSDSEP-MNOVXSKESA-N
• SMILES： FC1C=CC2=C(C=1)CC[C@H]([C@@H]1CO1)O2

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.299
• Boiling Point: 292℃
• Flash Point: 138℃

syn-rel-6-Fluoro-3,4-dihydro-2-(2S)-2-oxiranyl-2H-1-benzopyran Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃